(2S)-5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-ol

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• SMILES: COC1=CC=CC2=C1CCC(C2)O
• InChI: InChI=1S/C11H14O2/c1-13-11-4-2-3-8-7-9(12)5-6-10(8)11/h2-4,9,12H,5-7H2,1H3/t9-/m0/s1
• InChIKey: CQLUQVLUGVECGE-VIFPVBQESA-N

(2S)-5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-ol: Key Chiral Building Block

(2S)-5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-ol (CAS 172924-90-2) is a chiral secondary alcohol belonging to the 2-tetralol class, featuring a methoxy substituent at the 5-position and an (S)-configured hydroxyl group at the 2-position of the tetrahydronaphthalene ring . This optically active compound serves as a key intermediate for the synthesis of enantiomerically pure 2-aminotetralin derivatives and other pharmaceutically relevant molecules . Its value in procurement contexts stems from its defined stereochemistry, which is critical when chiral purity dictates downstream pharmacological or synthetic outcomes.

Workflow

Stereochemically-defined chiral building block for enantiopure 2-aminotetralin synthesis

Selection

Defined (S)-configuration critical for stereospecific synthetic outcomes

Context

Asymmetric synthesis and chiral reference applications requiring single enantiomer

Why Racemates and Regioisomers Cannot Substitute

Generic substitution with the racemic 5-methoxy-1,2,3,4-tetrahydronaphthalen-2-ol (CAS 32920-08-4) or with regioisomeric methoxy-2-tetralols (e.g., 6-methoxy, 7-methoxy, 8-methoxy) introduces substantial risk in stereospecific applications. The (2S) enantiomer is not a simple chiral variant; its specific three-dimensional configuration directly influences reactivity in asymmetric transformations and the biological activity of downstream products . As demonstrated in enzymatic reduction studies, the enantioselectivity of tetralone reductions is highly dependent on the substitution pattern on the aromatic ring, with 5-methoxy substitution yielding uniquely high enantiomeric excess (≥98% ee) compared to other methoxy isomers [1]. Using a racemate or a mismatched enantiomer can lead to failed asymmetric syntheses, reduced pharmacological potency, or the need for costly chiral resolution steps.

Target: (2S)-Enantiomer

Defined (S)-stereochemistry supports stereocontrolled synthesis

5-Methoxy substitution pattern linked to high reported enantioselectivity

Batch QC with NMR, HPLC, GC documentation

Substitution: Racemate / Regioisomers

Racemate (CAS 32920-08-4) lacks stereochemical definition; may not support asymmetric synthesis

Regioisomeric methoxy-2-tetralols (6-,7-,8-) exhibit altered enantioselectivity profiles, not interchangeable

Mismatched enantiomer or racemate may require costly chiral resolution steps

• [1] Fogagnolo, M., et al. (1995). Baker's yeast mediated reduction of aromatic ring substituted 2-tetralones. Tetrahedron, 51(42), 11531-11546. View Source

(2S)-5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-ol: Differentiation Evidence

Enantioselectivity of Baker's Yeast Reduction

The baker's yeast-mediated reduction of 5-methoxy-2-tetralone produces the corresponding 2-tetralol with an enantiomeric excess (ee) ≥ 98%, which is notably higher than the enantioselectivities observed for other methoxy-substituted 2-tetralones under identical non-fermenting conditions [1][2]. This demonstrates that the 5-methoxy substitution pattern uniquely favors a highly enantioselective reduction, directly linking this specific (2S)-alcohol to a robust biocatalytic production route.

Enantioselectivity

Reported

≥98% ee for 5-methoxy-2-tetralone reduction

High enantioselectivity context for this regioisomer; other methoxy isomers show only moderate ee

Non-fermenting baker's yeast; supports (S)-alcohol selection

Evidence Dimension	Enantiomeric excess (ee)
Target Compound Data	≥ 98% ee for the alcohol product from 5-methoxy-2-tetralone
Comparator Or Baseline	Other methoxy-substituted 2-tetralones (e.g., 6-methoxy, 7-methoxy, 8-methoxy) showed moderate and variable ee under same conditions
Quantified Difference	5-methoxy derivative achieves ≥98% ee, while other regioisomers yield only moderate ee (exact values not reported in abstract, described as 'moderate')
Conditions	Non-fermenting baker's yeast reduction of substituted 2-tetralones

Why This Matters

Procurement of the (2S) enantiomer ensures access to a compound that can be reliably produced with very high chiral purity via a documented enzymatic route, minimizing the need for additional chiral resolution steps.

• [1] Fogagnolo, M., et al. (1995). Baker's yeast mediated reduction of aromatic ring substituted 2-tetralones. Tetrahedron, 51(42), 11531-11546. View Source
• [2] Fogagnolo, M., et al. (1998). Enantioselectivity in the reduction of tricyclic hydroaromatic ketones by baker's yeast. Tetrahedron: Asymmetry, 9(8), 1381-1387. View Source

Isolated Yield in Baker's Yeast Biotransformation

The biotransformation of 5-methoxy-2-tetralone not only proceeds with outstanding enantioselectivity but also delivers the desired alcohol in a high isolated yield of 87% [1]. This combination of high yield and high ee makes the baker's yeast route a practically efficient method to access the (2S)-alcohol, compared to alternative asymmetric reduction methods that may suffer from lower yields for this specific substrate.

Isolated Yield

Class-level inference

87% yield

Reported high isolated yield for the biocatalytic route

No direct comparator yield reported; data to verify

Evidence Dimension	Isolated yield
Target Compound Data	87% yield for the alcohol from 5-methoxy-2-tetralone
Comparator Or Baseline	Other benzo-2-tetralones reduced by the same method gave 'satisfactory yields' but no higher yield explicitly reported; typical yields for other methods are not directly compared in this study
Quantified Difference	87% yield reported; no direct comparator yield available, but the combination with ≥98% ee is highlighted as exceptional
Conditions	Non-fermenting baker's yeast reduction; product isolated via flash chromatography

Why This Matters

The documented high yield demonstrates that sourcing this specific enantiomer via a biocatalytic route is not only stereoselective but also material-efficient, which is a key consideration for scale-up procurement.

• [1] Fogagnolo, M., et al. (1998). Enantioselectivity in the reduction of tricyclic hydroaromatic ketones by baker's yeast. Tetrahedron: Asymmetry, 9(8), 1381-1387. View Source

Chiral Purity Specification vs. Racemate

Commercial vendors specify the (2S)-5-methoxy-1,2,3,4-tetrahydronaphthalen-2-ol as a single enantiomer with a standard purity of 95%, supported by batch-specific QC documentation including NMR, HPLC, and GC . In contrast, the racemic mixture (CAS 32920-08-4) is also offered at 95% purity but lacks stereochemical definition. The availability of defined stereochemistry with documented analytical traceability provides a clear procurement advantage for stereospecific synthetic applications.

Chiral Specification

Data to verify

Single (2S) enantiomer, 95% purity, batch QC (NMR, HPLC, GC) vs. racemate (95% purity, no stereochemical definition)

Defined enantiomer may reduce chiral resolution needs; supplier specification requires verification

Batch-specific ee not detailed; verify before stereospecific use

Evidence Dimension	Stereochemical purity and analytical documentation
Target Compound Data	95% chemical purity; single (2S) enantiomer; batch QC with NMR, HPLC, GC
Comparator Or Baseline	Racemic 5-methoxy-1,2,3,4-tetrahydronaphthalen-2-ol (CAS 32920-08-4): 95% chemical purity; no enantiomeric specification
Quantified Difference	No direct enantiomeric excess value provided by vendor for the (2S) product; the key difference is the availability of a defined single enantiomer versus a racemate
Conditions	Vendor product specifications (Bidepharm, AKSci, Fluorochem)

Why This Matters

For researchers requiring a specific enantiomer for asymmetric synthesis, the procurement of a defined (2S) product with batch QC eliminates the uncertainty and additional cost associated with chiral resolution of the racemate.

When to Prioritize (2S)-5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-ol

Synthesis of Enantiopure 2-Aminotetralin Pharmacophores

The (2S)-alcohol serves as a direct precursor to (S)-5-methoxy-2-aminotetralin and related serotonergic/dopaminergic ligands. The documented ability to obtain this alcohol in ≥98% ee via baker's yeast reduction [1] ensures that the stereochemical integrity can be carried through to the final amine, which is critical for receptor binding studies where the (S) enantiomer often displays distinct pharmacological activity.

Biocatalyst Screening and Process Development

The high enantioselectivity (≥98% ee) and yield (87%) reported for the baker's yeast reduction of the 5-methoxy substrate [1][2] make this alcohol an ideal reference standard for benchmarking new alcohol dehydrogenase mutants or alternative biocatalytic systems. Its well-characterized chiral HPLC retention time on chiral stationary phases provides a reliable analytical marker.

Asymmetric Methods and Chiral Auxiliary Studies

As a chiral secondary alcohol with a rigid tetralin backbone, (2S)-5-methoxy-1,2,3,4-tetrahydronaphthalen-2-ol can be employed in the development of new asymmetric synthetic methodologies, including chiral auxiliary approaches, kinetic resolution studies, and the preparation of chiral ligands. Its defined stereochemistry and commercial availability with batch-specific QC lower the entry barrier for methodology development.

Application

Selection Property

Validation Focus

Enantiopure 2-aminotetralin scaffold synthesis

Defined (S)-stereochemistry and documented enantioselectivity

Downstream enantiomeric purity in receptor binding studies

Biocatalyst benchmarking & process development

Well-characterized chiral reference with reported ee and yield

Enantioselectivity and process-efficiency endpoints

Asymmetric methodology & chiral auxiliary studies

Rigid tetralin backbone with defined (S)-alcohol

Kinetic resolution and chiral ligand development studies

• [1] Fogagnolo, M., et al. (1995). Baker's yeast mediated reduction of aromatic ring substituted 2-tetralones. Tetrahedron, 51(42), 11531-11546. View Source
• [2] Fogagnolo, M., et al. (1998). Enantioselectivity in the reduction of tricyclic hydroaromatic ketones by baker's yeast. Tetrahedron: Asymmetry, 9(8), 1381-1387. View Source